Cas no 105776-76-9 ((2S)-2-(1-oxo-2,3-dihydro-1H-isoindol-2-yl)-3-phenylpropanoic acid)

• Product Name: (2S)-2-(1-oxo-2,3-dihydro-1H-isoindol-2-yl)-3-phenylpropanoic acid
• CAS No: 105776-76-9
• MF: C₁₇H₁₅NO₃
• MW: 281.305904626846
• MDL: MFCD11868494
• CID: 1166931
• PubChem ID: 5309580
• Update Time: 2025-06-29

(2S)-2-(1-oxo-2,3-dihydro-1H-isoindol-2-yl)-3-phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2H-Isoindole-2-acetic acid, 1,3-dihydro-1-oxo-a-(phenylmethyl)-, (S)-
• (S)-2-(1-oxo-1,3-dihydroisoindol-2-yl)-3-phenylpropionic acid
• (2S)-2-(1-oxo-2,3-dihydro-1H-isoindol-2-yl)-3-phenylpropanoic acid
• (S)-2-(1-oxoisoindolin-2-yl)-3-phenylpropanoic acid
• 2H-Isoindole-2-acetic acid, 1,3-dihydro-1-oxo-α-(phenylmethyl)-, (αS)-
• (2S)-2-(3-oxo-1H-isoindol-2-yl)-3-phenylpropanoic acid

• MDL： MFCD11868494
• Inchi： 1S/C17H15NO3/c19-16-14-9-5-4-8-13(14)11-18(16)15(17(20)21)10-12-6-2-1-3-7-12/h1-9,15H,10-11H2,(H,20,21)/t15-/m0/s1
• InChI Key： FZEBPJBRDFXKIH-HNNXBMFYSA-N
• SMILES： C(O)(=O)[C@@H](N1CC2=C(C1=O)C=CC=C2)CC1=CC=CC=C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4

Experimental Properties

• PSA: 57.61000
• LogP: 2.27620

Additional information on (2S)-2-(1-oxo-2,3-dihydro-1H-isoindol-2-yl)-3-phenylpropanoic acid

Comprehensive Overview of (2S)-2-(1-oxo-2,3-dihydro-1H-isoindol-2-yl)-3-phenylpropanoic acid (CAS No. 105776-76-9)

The compound (2S)-2-(1-oxo-2,3-dihydro-1H-isoindol-2-yl)-3-phenylpropanoic acid (CAS No. 105776-76-9) is a chiral organic molecule featuring a unique isoindolinone scaffold coupled with a phenylpropanoic acid moiety. Its structural complexity and stereospecificity make it a subject of interest in pharmaceutical research, particularly in the development of enzyme inhibitors and receptor modulators. The S-configuration at the chiral center is critical for its biological activity, as enantiopure compounds often exhibit distinct pharmacokinetic profiles.

Recent studies highlight the growing demand for chiral building blocks in drug discovery, with 105776-76-9 serving as a versatile intermediate. Researchers are exploring its potential in targeting inflammatory pathways, given the rising global focus on chronic inflammation and autoimmune diseases. The compound's isoindolinone core is also being investigated for its role in neuroprotective agents, aligning with the surge in neurodegenerative disease research.

From a synthetic chemistry perspective, (2S)-2-(1-oxo-2,3-dihydro-1H-isoindol-2-yl)-3-phenylpropanoic acid exemplifies advancements in asymmetric synthesis. Its preparation often involves enantioselective catalysis, a hot topic in green chemistry due to its efficiency and reduced waste generation. This aligns with the pharmaceutical industry's push toward sustainable manufacturing, a frequently searched term in AI-driven drug development platforms.

The compound's physicochemical properties, such as solubility and logP, are frequently queried in computational chemistry databases. These parameters are vital for ADMET prediction (Absorption, Distribution, Metabolism, Excretion, and Toxicity), a key concern for researchers optimizing drug candidates. Notably, the phenylpropanoic acid segment may contribute to improved membrane permeability, a recurring theme in oral bioavailability discussions.

In analytical chemistry, CAS No. 105776-76-9 is characterized using techniques like HPLC chiral separation and X-ray crystallography. These methods are pivotal for quality control, especially given the stringent regulatory requirements for chiral purity in pharmaceuticals. The compound's spectral data (NMR, IR, MS) are often cataloged in open-access repositories, addressing the scientific community's demand for reproducible research data.

Emerging trends in precision medicine have further amplified interest in structurally nuanced molecules like (2S)-2-(1-oxo-2,3-dihydro-1H-isoindol-2-yl)-3-phenylpropanoic acid. Its potential applications in personalized therapeutics are being explored, particularly in patient subgroups with specific genetic markers. This resonates with the increasing volume of searches for targeted drug delivery and biomarker-driven therapy.

To conclude, 105776-76-9 represents a convergence of chiral chemistry, medicinal pharmacology, and sustainable synthesis. Its multifaceted relevance ensures continued attention in both academic and industrial settings, particularly as the scientific community addresses unmet medical needs through innovative chemical entities.